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Compound of Interest

Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797 Get Quote

An In-depth Technical Guide to Adipoyl-d8
Chloride
This technical guide offers a comprehensive overview of the structural and molecular properties

of Adipoyl-d8 chloride, designed for researchers, scientists, and professionals in the field of

drug development.

Quantitative Data Summary
For ease of comparison and quick reference, the fundamental quantitative data for Adipoyl-d8
chloride are presented in the table below.

Property Value Source

Molecular Formula C₆Cl₂D₈O₂ [1]

Molecular Weight 191.08 [1]

CAS Number 284487-62-3 [1]

Linear Formula ClOC(CD₂)₄COCl
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Adipoyl-d8 chloride is the deuterated analogue of Adipoyl chloride, where the eight hydrogen

atoms on the butane chain have been substituted with deuterium atoms. This isotopic labeling

renders it a valuable tool in various scientific applications, including its use as an internal

standard in mass spectrometry and in the synthesis of deuterated polymers for mechanistic

and degradation studies.
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Caption: Chemical structure of Adipoyl-d8 chloride.

Experimental Protocols
The experimental application of Adipoyl-d8 chloride is highly dependent on the specific

research context. A representative experimental workflow for its use in the synthesis of a

deuterated polyamide is provided below.
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Prepare separate solutions of
Hexamethylenediamine and

Adipoyl-d8 chloride

Slowly add Adipoyl-d8 chloride
solution to the diamine solution

with vigorous stirring

Allow the interfacial
polymerization to proceed

Isolate the resulting
deuterated polyamide film

Wash the polymer with
appropriate solvents to remove

unreacted monomers and byproducts

Dry the purified polymer
under vacuum

Click to download full resolution via product page

Caption: A generalized workflow for laboratory-scale synthesis of a deuterated polyamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Adipoyl-d8 chloride structural formula and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287797#adipoyl-d8-chloride-structural-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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